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molecular formula C9H8ClNO4 B2578416 2-(4-Nitrophenoxy)propanoyl chloride CAS No. 859954-26-0

2-(4-Nitrophenoxy)propanoyl chloride

Cat. No. B2578416
M. Wt: 229.62
InChI Key: IKYPKKNPZHHIJS-UHFFFAOYSA-N
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Patent
US08901347B1

Procedure details

A mixture of 2-(4-nitrophenoxy)-propionic acid (40 g), thionyl chloride (80 ml) and dimethyl formamide (0.5 ml) was refluxed for 5 hours. Excess thionyl chloride was distilled off under reduced pressure. Dry toluene (20 ml) was added to the reaction mixture and solvent was removed under reduced pressure to obtain 2-(4-nitrophenoxy)-propionyl chloride (40 g) as light brown liquid.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:15]=[CH:14][C:7]([O:8][CH:9]([CH3:13])[C:10](O)=[O:11])=[CH:6][CH:5]=1)([O-:3])=[O:2].S(Cl)([Cl:18])=O>CN(C)C=O>[N+:1]([C:4]1[CH:15]=[CH:14][C:7]([O:8][CH:9]([CH3:13])[C:10]([Cl:18])=[O:11])=[CH:6][CH:5]=1)([O-:3])=[O:2]

Inputs

Step One
Name
Quantity
40 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(OC(C(=O)O)C)C=C1
Name
Quantity
80 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
Quantity
0.5 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 5 hours
Duration
5 h
DISTILLATION
Type
DISTILLATION
Details
Excess thionyl chloride was distilled off under reduced pressure
ADDITION
Type
ADDITION
Details
Dry toluene (20 ml) was added to the reaction mixture and solvent
CUSTOM
Type
CUSTOM
Details
was removed under reduced pressure

Outcomes

Product
Name
Type
product
Smiles
[N+](=O)([O-])C1=CC=C(OC(C(=O)Cl)C)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 40 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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